Cas no 126857-69-0 (Lutetium(III) trifluoromethanesulfonate)

Lutetium(III) trifluoromethanesulfonate, with the chemical formula Lu(CF₃SO₃)₃, is a highly soluble and stable lanthanide triflate salt. It serves as a strong Lewis acid catalyst in organic synthesis, particularly in Friedel-Crafts alkylations, acylations, and other electrophilic reactions. The trifluoromethanesulfonate (triflate) anion enhances the compound’s reactivity while maintaining moisture tolerance, making it advantageous for use in both aqueous and non-aqueous environments. Its high thermal and chemical stability allows for applications under rigorous conditions. Additionally, lutetium(III) triflate is valued for its selectivity and efficiency in asymmetric catalysis, contributing to its utility in fine chemical and pharmaceutical manufacturing.
Lutetium(III) trifluoromethanesulfonate structure
126857-69-0 structure
Product name:Lutetium(III) trifluoromethanesulfonate
CAS No:126857-69-0
MF:C3F9LuO9S3
MW:622.1743
MDL:MFCD00192254
CID:94961
PubChem ID:24865311

Lutetium(III) trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • (2-Chlorophenyl)phenyl-methanone
    • Lutetium trifluoromethanesulfonate
    • Lutetium(III) trifluoromethanesulfonate
    • Linalyl Acetate
    • lutetium(3+),trifluoromethanesulfonate
    • Lutetium(III) triflate
    • Trifluoromethanesulfonic acid lutetium(III) salt
    • LUTETIUM(III) TRIFLUOROMETHANESULPHONATE
    • Lutetium(III) triflate, Trifluoromethanesulfonic acid lutetium(III) salt
    • Lutetium(III) trifluoromethanesulfonate, min. 98%
    • Lutetium(III) trifluoromethanesulfonate, min. 98% (Lutetium triflate)
    • LutetiuM(III) trifluoroMethanesulfonate,98% (LutetiuM triflate) Lu(CF3SO3)3
    • LUTETIUM TRIFLATE
    • Methanesulfonic acid,1,1,1-trifluoro-, lutetium(3+) salt (3:1)
    • Lu(OTf)3
    • LUTETIUM (III) TRIFLATE
    • EBD222520
    • Lutetium(iii)trifluoromethanesulfonate
    • TRA0002609
    • SC11052
    • AK306871
    • lutetium(3+) ion
    • 126857-69-0
    • H10953
    • C3F9LuO9S3
    • A889339
    • lutetium(3+);trifluoromethanesulfonate
    • LUTETIUM(3+) TRITRIFLATE
    • SY071299
    • GS-6447
    • AKOS025243976
    • DTXSID40459316
    • MFCD00192254
    • lutetium(3+) ion tritrifluoromethanesulfonate
    • MDL: MFCD00192254
    • Inchi: 1S/3CHF3O3S.Lu/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
    • InChI Key: NRMNRSCGHRWJAK-UHFFFAOYSA-K
    • SMILES: [Lu+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 621.79700
  • Monoisotopic Mass: 621.79685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 197

Experimental Properties

  • Color/Form:
  • Boiling Point: 162 °C at 760 mmHg
  • Water Partition Coefficient: Insoluble in water.
  • Stability/Shelf Life: hygroscopic
  • PSA: 196.74000
  • LogP: 3.39660
  • Solubility:
  • Sensitiveness: Hygroscopic

Lutetium(III) trifluoromethanesulfonate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Storage Condition:Inert atmosphere,Room Temperature(BD168357)
  • Risk Phrases:R36/37/38

Lutetium(III) trifluoromethanesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB255553-25 g
Lutetium(III) trifluoromethanesulfonate, 95% (Lutetium triflate); .
126857-69-0 95%
25g
€254.50 2023-06-22
abcr
AB255553-5 g
Lutetium(III) trifluoromethanesulfonate, 95% (Lutetium triflate); .
126857-69-0 95%
5g
€93.00 2023-06-22
abcr
AB255553-100 g
Lutetium(III) trifluoromethanesulfonate, 98% (Lutetium triflate); .
126857-69-0 98%
100g
€795.80 2022-06-11
eNovation Chemicals LLC
Y1040728-100g
Methanesulfonic acid, 1,1,1-trifluoro-, lutetium(3+) salt (3:1)
126857-69-0 98%
100g
$575 2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L87260-1g
Lutetium(III) trifluoromethanesulfonate
126857-69-0 98%
1g
¥30.0 2024-07-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L101054-1g
Lutetium(III) trifluoromethanesulfonate
126857-69-0 98%
1g
¥45.90 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
71-1000-500mg
Lutetium(III) trifluoromethanesulfonate
126857-69-0 min.98%(Lutetiumtriflate)
500mg
726.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WC935-20g
Lutetium(III) trifluoromethanesulfonate
126857-69-0 98%
20g
1371.0CNY 2021-07-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R005403-250mg
Lutetium(III) trifluoromethanesulfonate
126857-69-0 98%
250mg
¥34 2023-09-10
eNovation Chemicals LLC
Y1187654-25g
Lutetium(III) Trifluoromethanesulfonate
126857-69-0 97%
25g
$215 2023-09-03

Lutetium(III) trifluoromethanesulfonate Related Literature

Additional information on Lutetium(III) trifluoromethanesulfonate

Introduction to Lutetium(III) trifluoromethanesulfonate (CAS No 126857-69-0)

Lutetium(III) trifluoromethanesulfonate, a compound with the chemical formula Lu(OTf)₃, is a highly specialized organometallic complex that has garnered significant attention in the field of advanced materials and catalysis. This compound, identified by its unique CAS No 126857-69-0, is renowned for its exceptional stability and versatile applications in various scientific domains. The trifluoromethanesulfonate anion (OTf⁻) plays a pivotal role in enhancing the compound's solubility and reactivity, making it an invaluable tool in modern chemical research.

The synthesis of Lutetium(III) trifluoromethanesulfonate involves a meticulous process that requires precise control over reaction conditions. Typically, it is prepared by the reaction of lutetium metal or lutetium salts with trifluoromethanesulfonic acid under inert conditions. The resulting product is characterized by its high purity and crystalline structure, which are essential for its intended applications. The compound's stability under a wide range of temperatures and solvents makes it particularly useful in environments where other lanthanide complexes may decompose or lose efficacy.

In recent years, Lutetium(III) trifluoromethanesulfonate has found extensive use in the realm of luminescent materials. Its ability to emit light with high efficiency and minimal decay has made it a preferred choice for developing advanced lighting technologies and display panels. Researchers have leveraged its properties to create phosphors that enhance the brightness and color accuracy of LEDs, contributing significantly to the evolution of display technology. The compound's luminescent characteristics are also being explored in the development of new types of sensors and markers for biological imaging, where its high sensitivity and specificity are highly valued.

Moreover, Lutetium(III) trifluoromethanesulfonate has demonstrated remarkable potential in catalysis. Its unique coordination environment allows it to act as an effective catalyst in various organic transformations, including cross-coupling reactions and oxidation processes. These reactions are crucial in the synthesis of complex molecules, such as pharmaceuticals and fine chemicals, where efficiency and selectivity are paramount. The compound's ability to facilitate these reactions under mild conditions has made it a subject of intense study among chemists seeking to develop greener and more sustainable synthetic routes.

Recent advancements in the field have highlighted the compound's role in energy storage technologies. Lutetium(III) trifluoromethanesulfonate has been investigated as a potential component in next-generation batteries due to its ability to stabilize reactive intermediates and enhance electrochemical performance. Studies have shown that incorporating this compound into battery electrodes can lead to improved energy density and longer cycle life, addressing critical challenges in renewable energy storage solutions. This application underscores the compound's versatility beyond traditional catalytic roles.

The pharmaceutical industry has also begun to explore the therapeutic potential of Lutetium(III) trifluoromethanesulfonate. Its luminescent properties make it an excellent candidate for developing diagnostic agents that can be used in medical imaging techniques such as positron emission tomography (PET). By tagging this compound with radioactive isotopes, researchers can create probes that provide detailed insights into biological processes without invasive procedures. Additionally, its stability and biocompatibility suggest that it may be useful in drug delivery systems, where precise targeting is essential for effective treatment.

In conclusion, Lutetium(III) trifluoromethanesulfonate (CAS No 126857-69-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique properties have positioned it as a key material in advanced lighting technologies, catalysis, energy storage, and medical diagnostics. As research continues to uncover new uses for this compound, its importance is likely to grow even further, driving innovation and progress in various fields.

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